Cas no 2378503-81-0 (1-(1-Fluoro-2-methylpropan-2-yl)piperazine;dihydrochloride)

• Product Name: 1-(1-Fluoro-2-methylpropan-2-yl)piperazine;dihydrochloride
• CAS No: 2378503-81-0
• MF: C₈H₁₉Cl₂FN₂
• MW: 233.154263734818
• CID: 6367916
• PubChem ID: 145913100
• Update Time: 2025-07-22

1-(1-Fluoro-2-methylpropan-2-yl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2378503-81-0
• 1-(1-fluoro-2-methylpropan-2-yl)piperazine dihydrochloride
• EN300-7462214
• 1-(1-Fluoro-2-methylpropan-2-yl)piperazine;dihydrochloride

• Inchi： 1S/C8H17FN2.2ClH/c1-8(2,7-9)11-5-3-10-4-6-11;;/h10H,3-7H2,1-2H3;2*1H
• InChI Key： RWJGOWFNPNSKPX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FCC(C)(C)N1CCNCC1

Computed Properties

• Exact Mass: 232.0909322g/mol
• Monoisotopic Mass: 232.0909322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(1-Fluoro-2-methylpropan-2-yl)piperazine;dihydrochloride

Introduction to 1-(1-Fluoro-2-methylpropan-2-yl)piperazine; Dihydrochloride (CAS No. 2378503-81-0)

1-(1-Fluoro-2-methylpropan-2-yl)piperazine; dihydrochloride (CAS No. 2378503-81-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMP-dihydrochloride, is a derivative of piperazine, a versatile heterocyclic amine that has found applications in various therapeutic areas. The introduction of a fluoro and methyl group in the side chain imparts unique pharmacological properties, making it a valuable candidate for drug development.

The chemical structure of 1-(1-Fluoro-2-methylpropan-2-yl)piperazine; dihydrochloride consists of a piperazine ring with a fluoro-substituted, methylated propyl side chain. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, while the methyl group contributes to its overall conformational rigidity. These structural features are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of FMP-dihydrochloride in various therapeutic applications. One notable area of research is its use as a modulator of serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a critical role in regulating mood, cognition, and perception, making them important targets for the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. Preclinical studies have shown that FMP-dihydrochloride exhibits selective binding to the 5-HT_2A receptor, suggesting its potential as an atypical antipsychotic agent.

In addition to its activity at serotonin receptors, FMP-dihydrochloride has also been investigated for its effects on other neurotransmitter systems. Research has demonstrated that it can modulate dopamine and norepinephrine receptors, which are involved in reward pathways and stress responses. This multifaceted action profile makes FMP-dihydrochloride a promising candidate for treating conditions characterized by dysregulation of multiple neurotransmitter systems.

The pharmacokinetic properties of FMP-dihydrochloride have been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low plasma protein binding and a moderate volume of distribution, indicating that it can effectively reach target tissues.

Metabolic stability is another critical aspect of drug development, and studies have shown that FMP-dihydrochloride is metabolized primarily through hepatic pathways. The major metabolites formed are inactive or less active compared to the parent compound, which helps minimize potential side effects. Furthermore, the compound has been found to have a relatively long half-life, which may allow for once-daily dosing regimens in clinical settings.

Toxicity studies conducted on FMP-dihydrochloride have revealed that it is generally well-tolerated at therapeutic doses. Acute and chronic toxicity assessments in animal models have not identified any significant safety concerns. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety profile in humans.

Clinical trials are currently underway to assess the efficacy and safety of FMP-dihydrochloride in various indications. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. Phase II trials are expected to provide more definitive data on its therapeutic potential and optimal dosing regimens.

In conclusion, 1-(1-Fluoro-2-methylpropan-2-yl)piperazine; dihydrochloride (CAS No. 2378503-81-0) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted pharmacological profile make it a promising candidate for the development of novel therapies targeting psychiatric disorders and other conditions involving neurotransmitter dysregulation. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.